Cas no 62368-26-7 (1H-Indole-1-carboxamide, 5-amino-2,3-dihydro-N-methyl-)

1H-Indole-1-carboxamide, 5-amino-2,3-dihydro-N-methyl- structure
62368-26-7 structure
Product name:1H-Indole-1-carboxamide, 5-amino-2,3-dihydro-N-methyl-
CAS No:62368-26-7
MF:C10H13N3O
MW:191.22972
MDL:MFCD20695104
CID:447703
PubChem ID:12321983

1H-Indole-1-carboxamide, 5-amino-2,3-dihydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-carboxamide, 5-amino-2,3-dihydro-N-methyl-
    • 5-amino-N-methyl-2,3-dihydroindole-1-carboxamide
    • 5-Amino-2,3-dihydro-indole-1-carboxylic acid methylamide
    • 62368-26-7
    • AKOS017530204
    • YPHZBKGLGOMMGW-UHFFFAOYSA-N
    • 5-Amino-N-methyl-2,3-dihydro-1H-indole-1-carboxamide
    • SCHEMBL583556
    • DTXSID50488738
    • A1-14224
    • MDL: MFCD20695104
    • Inchi: InChI=1S/C10H13N3O/c1-12-10(14)13-5-4-7-6-8(11)2-3-9(7)13/h2-3,6H,4-5,11H2,1H3,(H,12,14)
    • InChI Key: YPHZBKGLGOMMGW-UHFFFAOYSA-N
    • SMILES: CNC(=O)N1CCC2=C1C=CC(=C2)N

Computed Properties

  • Exact Mass: 191.10599
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.4Ų
  • XLogP3: 0.5

Experimental Properties

  • PSA: 58.36

1H-Indole-1-carboxamide, 5-amino-2,3-dihydro-N-methyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
190949-2.500g
5-Amino-N-methyl-2,3-dihydro-1H-indole-1-carboxamide, 95%
62368-26-7 95%
2.500g
$1650.00 2023-09-09

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